Cas no 72002-54-1 (D-1,2,3,4-Tetrahydronorharman-3-carboxylic Acid)

• Product Name: D-1,2,3,4-Tetrahydronorharman-3-carboxylic Acid
• CAS No: 72002-54-1
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• MDL: MFCD04117830
• CID: 562379
• PubChem ID: 675102
• Update Time: 2025-05-25

D-1,2,3,4-Tetrahydronorharman-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrido[3,4-b]indole-3-carboxylicacid, 2,3,4,9-tetrahydro-, (3R)-
• D-1,2,3,4-Tetrahydronorharman-3-carboxylic acid
• D-1,2,3,4-tetrahydronorharmane-3-carboxylic acid
• D-1,2,3,4-Tetrahydro-β-carbolin-3-carboxylic acid
• H-D-Tpi-OH
• (3R)-1,2,3,4-tetrahydro-9H-pyrido[3,4-b]indole-3-carboxylic acid
• AC1LDTNQ
• CHEMBL1915148
• CTK2H6923
• STOCK1N-01941
• SureCN7889282
• (R)-2,3,4,9-Tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylic acid
• (3R)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylic acid
• lycoperodine I
• Z3754
• 002T541
• 1,2,3,4-Tetrahydro-beta-carboline-3beta
• AKOS015855911
• (3R)-1,2,3,4-tetrahydro-beta-carboline-3-carboxylic acid
• CS-0314588
• AS-41468
• SCHEMBL7889282
• (R)-2,3,4,9-TETRAHYDRO-1H-PYRIDO[3,4-B]INDOLE-3-CARBOXYLICACID
• (3R)-2,3,4,9-Tetrahydro-1H-beta-carboline-3-carboxylic acid
• (R)-2,3,4,9-Tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylic acid;2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylic acid
• A15772
• EN300-186462
• 72002-54-1
• MFCD04117830
• DTXSID80350176
• AC-25327
• (3R)-1,2,3,4-Tetrahydro-9H-pyrido[3,4-b]-indole-3-carboxylic acid
• (3R)-1H,2H,3H,4H,9H-PYRIDO[3,4-B]INDOLE-3-CARBOXYLIC ACID
• H-D-Tpi-OH;D-1,2,3,4-Tetrahydro--carboline-3-carboxylic acid;D-Tryptoline-3-carboxylic acid;D-1,2,3,4-Tetrahydro-9H-pyrido[3,4-b]indole-3-carboxylic acid
• FSNCEEGOMTYXKY-SNVBAGLBSA-N
• D-1,2,3,4-Tetrahydronorharman-3-carboxylic Acid

• MDL： MFCD04117830
• Inchi： 1S/C12H12N2O2/c15-12(16)10-5-8-7-3-1-2-4-9(7)14-11(8)6-13-10/h1-4,10,13-14H,5-6H2,(H,15,16)/t10-/m1/s1
• InChI Key： FSNCEEGOMTYXKY-SNVBAGLBSA-N
• SMILES： OC([C@H]1CC2C3C=CC=CC=3NC=2CN1)=O

Computed Properties

• Exact Mass: 216.08996
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 65.099

Experimental Properties

• Density: 1.377
• Boiling Point: 485 °C at 760 mmHg
• Flash Point: 247.1 °C
• PSA: 65.12
• LogP: 1.59560

D-1,2,3,4-Tetrahydronorharman-3-carboxylic Acid Security Information

• Storage Condition：Store at 0-5 ° C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Beta carbolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyridoindoles Beta carbolines

Additional information on D-1,2,3,4-Tetrahydronorharman-3-carboxylic Acid

D-1,2,3,4-Tetrahydronorharman-3-carboxylic Acid: A Comprehensive Overview

D-1,2,3,4-Tetrahydronorharman-3-carboxylic acid (CAS No. 72002-54-1) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of tetrahydronorharman, a naturally occurring alkaloid found in certain plants. The addition of a carboxylic acid group at the 3-position introduces unique chemical properties and potential biological activities. Recent studies have highlighted its role in various biochemical pathways, making it a subject of intense research.

The structure of D-1,2,3,4-tetrahydronorharman-3-carboxylic acid is characterized by a tetrahydroisoquinoline skeleton with a carboxylic acid substituent. This configuration imparts stability to the molecule and influences its interaction with biological systems. Researchers have employed advanced spectroscopic techniques to elucidate its molecular geometry, revealing a rigid structure that facilitates specific binding interactions with target proteins.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of D-1,2,3,4-tetrahydronorharman-3-carboxylic acid. Traditional methods involved multi-step reactions with low yields; however, modern approaches utilizing catalytic asymmetric synthesis have significantly improved the process. These methods not only enhance yield but also ensure high enantiomeric purity, which is critical for pharmacological studies.

The biological activity of D-1,2,3,4-tetrahydronorharman-3-carboxylic acid has been extensively investigated. In vitro studies have demonstrated its ability to modulate key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. Specifically, it has shown potential as an inhibitor of acetylcholinesterase (AChE), an enzyme whose overactivity is associated with cognitive decline.

Moreover, this compound exhibits antioxidant properties due to its ability to scavenge free radicals. This characteristic makes it a promising candidate for applications in skincare products and dietary supplements aimed at combating oxidative stress. Recent clinical trials have provided preliminary evidence supporting its safety and efficacy in these contexts.

In terms of pharmacokinetics, D-1,2,3,4-tetrahydronorharman-3-carboxylic acid demonstrates favorable absorption profiles when administered orally. Its bioavailability is enhanced by its lipophilic nature, allowing it to cross cellular membranes efficiently. However, further studies are required to fully understand its metabolism and elimination pathways in humans.

The synthesis and characterization of D-1,2,3,4-tetrahydronorharman-3-carboxylic acid represent a significant milestone in natural product chemistry. Its unique structure and diverse biological activities position it as a valuable tool in drug discovery and development. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing unmet medical needs.